Cas no 7699-48-1 (3-(1H-pyrrol-2-yl)propan-1-ol)

• Product Name: 3-(1H-pyrrol-2-yl)propan-1-ol
• CAS No: 7699-48-1
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 1117475
• PubChem ID: 55267044
• Update Time: 2025-04-20

3-(1H-pyrrol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-propanol
• 3-(1H-pyrrol-2-yl)propan-1-ol
• 7699-48-1
• pyrrole-2-propanol
• AKOS006312557
• DTXSID00717186
• 2-(3-hydroxypropyl)pyrrole
• SCHEMBL1999843
• QKMSCHYQWAVTRZ-UHFFFAOYSA-N
• EN300-1846708

• Inchi： 1S/C7H11NO/c9-6-2-4-7-3-1-5-8-7/h1,3,5,8-9H,2,4,6H2
• InChI Key： QKMSCHYQWAVTRZ-UHFFFAOYSA-N
• SMILES： OCCCC1=CC=CN1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles